Cas no 1261941-05-2 (2-fluoro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid)

2-fluoro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid structure
1261941-05-2 structure
Product Name:2-fluoro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid
CAS No:1261941-05-2
MF:C17H16FNO4S
MW:349.376646995544
MDL:MFCD18323118
CID:1223253
PubChem ID:53228939
Update Time:2025-04-20

2-fluoro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid
    • 2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
    • 3-Fluoro-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid
    • 3-Fluoro-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid
    • DTXSID10692319
    • 2-FLUORO-4-[3-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
    • MFCD18323118
    • 1261941-05-2
    • MDL: MFCD18323118
    • Inchi: 1S/C17H16FNO4S/c18-16-11-13(6-7-15(16)17(20)21)12-4-3-5-14(10-12)24(22,23)19-8-1-2-9-19/h3-7,10-11H,1-2,8-9H2,(H,20,21)
    • InChI Key: WAVWCNWEQYSVSF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C2C=CC(C(=O)O)=C(C=2)F)C=1)(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 349.07840733g/mol
  • Monoisotopic Mass: 349.07840733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 83.1Ų

2-fluoro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB330397-5 g
2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; .
1261941-05-2 95%
5g
€1159.00 2023-04-26
abcr
AB330397-5g
2-Fluoro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; .
1261941-05-2 95%
5g
€1159.00 2025-02-20
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